Cas no 13292-46-1 (Rifampicin)
Rifampicin is a broad-spectrum antibiotic belonging to rifampicin family, which has strong antibacterial effect on Mycobacterium tuberculosis and also has curative effect on Gram positive or negative bacteria \ viruses It is a red or dark red crystalline powder, insoluble in water. It is generally a capsule or tablet oral drug, which can synergize with other anti tuberculosis drugs and delay the production of drug-resistant strains. It is mainly used to treat tuberculosis \ meningitis and Staphylococcus aureus infection. It can be used externally to treat trachoma, etc.
.
.
Rifampicin structure
Rifampicin Properties
Names and Identifiers
-
- rifampicin
- 3-(((4-Methyl-1-piperazinyl)imino)-methyl)rifamycin
- Abrifam
- Dipicin
- Eremfat
- RIF
- Rifa
- Rifadin
- Rifadin I.V.
- Rifaldin
- rifaldazine
- Rifamate
- Rifamicin AMP
- Rifampin
- Rifaprodin
- Rifater
- Rifobac
- Rifoldin
- Riforal
- Rimactan
- Rimycin
- Rifamycin SV
- Rifamycin SV Sodium
- Rifandin
- 3-(4-METHYLPIPERAZINYLIMINOMETHYL)RIFAMYCIN SV
- RIFAMPICIN(RG)
- 3-(4-Methylpiperazinyliminomethyl)rifamycin SV,Rifampin,Rifamycin AMP
- AMP
- arficin
- FaMcin
- Resazurin
- rifagen
- Rifamycin AMP
- rifinah
- 3-[[(4-methyl-1-piperazinyl)imino]methyl]-rifamycin
- ARHF
- RHOF
- l-5103
- Rimactane
- Rifampicinum
- Tubocin
- Rifoldine
- Rimactizid
- Archidyn
- Rimazid
- Rifampicin SV
- R/AMP
- Rifampicina
- Rifamor
- Benemicin
- Sinerdol
- Rifadine
- Rifaldazin
- Rimactazid
- Fenampicin
- Doloresum
- Rifcin
- Arzide
- Rifam
- Dione 21-acetate
- Rifampicine [French]
- Rifampicinum [INN-Latin]
- Ba 41166/E
- Rifampicina [INN-Spanish]
- 3-(((4-Methyl-1-piper
- SR-05000002118-3
- 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-[N-(4-methyl-1-piperazinyl)formimidoyl]-, 21-acetate
- HMS3713J11
- 2,7-(EPOXYPENTADECA(1,11,13)TRIENIMINO)NAPHTHO(2,1-B)FURAN-1,11(2-H)-DIONE, 5,6,9,17,19,21-HEXAHYDROXY-23-METHOXY-2,4,12,1///
- RIFAMPICIN [INN]
- Rimactane (TN)
- rifamcin
- Reserpine & Rifampicin
- HMS1569J11
- Rifamsolin
- BDBM50370232
- GR-306
- Rifampicin, European Pharmacopoeia (EP) Reference Standard
- RIFAMPICIN (IARC)
- RIFAMPICIN (EP IMPURITY)
- RIFAMPICIN [JAN]
- RIFAMYCIN AMP [MI]
- C06688
- D00211
- Rifampicine
- (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-Pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(4-methylpiperazin-1-yliminomethyl)-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-21-yl acetate
- RIFAMPIN COMPONENT OF RIFATER
- Rifampicin, >=97% (HPLC), powder
- Rifampicin in combination with actinonin, BB-3497, hydroxylamine hydrochloride, and 1,10-phenanthroline
- NSC-113926
- CHEMBL374478
- 2,11,13]trienimino)naphtho[2,1-b]furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-[N-(4-methyl-1-piperazinyl)formimidoyl]-, 21-acetate
- NCGC00022678-03
- Rifampin, United States Pharmacopeia (USP) Reference Standard
- RIFAMPIN COMPONENT OF RIFAMATE
- AZT + Rifampin
- BA-41166/E
- Rifampicin & EEP
- 8CI)
- 3-(((4-METHYL-1-PIPERAZINYL)IMINO)METHYL)RIFAMYCIN
- 8-[[(4-Methyl-1-piperazinyl)imino[methyl]rifamycin
- RIFAMPIN (USP MONOGRAPH)
- BPBio1_000561
- Prestwick3_000525
- CCG-208267
- BA 411661E
- yl]-, (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-
- Rifaldazine
- L-5103
- Rifampin (Rifampicin)
- 3-((4-METHYL-1-PIPERAZINYL)IMINOMETHYL)RIFAMYCIN SV
- RIFAMPIN [MI]
- Rifampin [USAN]
- Spectrum5_002018
- 3-[(4-Methyl-1-piperazinyl)iminomethyl]rifamycin SV
- 3-[[(4-Methyl-1-piperazinyl)imino]-methyl]rifamycin
- (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-{(E)-[(4-methylpiperazin-1-yl)imino]methyl}-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl acetate
- 2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-(4-methyl-1-piperazinyl)formimidoyl)-, 21-acetate
- 5,6,9,17,19,21-Hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-(4-methyl-1-piperazinyl)formimidoyl)-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-beta)furan-1,11(2H)-dione 21-acetate
- MFCD00151389
- Ba 41166
- RIFATER COMPONENT RIFAMPIN
- Rifampin (USP)
- HMS2096J11
- Rifamycin, 3-[[(4-methyl-1-piperazinyl)imino]methyl]-
- Famcin
- NSC113926
- Rifampicin - CAS 13292-46-1
- Arficin
- UNII-VJT6J7R4TR
- 8-[[(4-Methyl-1-piperazinyl)imino]methyl]rifamycin sv
- 3-([(4-Methyl-1-piperazinyl)imino]methyl)rifamycin SV
- Prestwick_833
- AKOS015951372
- RIFAMPICIN (EP MONOGRAPH)
- Rifampin (USAN:USP)
- Rifampicinum (INN-Latin)
- SCHEMBL23490
- 8-(4-Methylpiperazinyliminomethyl) rifamycin SV
- RIFAMPIN [HSDB]
- CHEBI:28077
- BSPBio_000509
- NIH-10782
- RIFAMPICIN [WHO-IP]
- rifampin
- Rifampicin, powder, gamma-irradiated
- Rifadin Iv
- RIFAMPIN [ORANGE BOOK]
- Rifomycin sv, 8-[N-(4-Methyl-1-piperazinyl)formidoyl]-
- R-Cin
- (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-{(E)-[(4-methylpiperazin-1-yl)imino]methyl}-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl ac
- Rifadin (TN)
- (2S,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-Pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-{[(4-methylpiperazin-1-yl)imino]methyl}-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl acetate
- AB00383022_07
- 8-[[(4-Methylpiperazinyl)imino]methyl]rifamycin sv
- 2,7-(Epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione, 5,6,9,17,19,21-hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-(4-methyl-1-piperazinyl)formimidoyl)-, 21-acetate (
- BA-41166E
- 3-(((4-Methyl-1-piperazinyl)imino)methyl)rifamycin SV
- DTXSID6021244
- Rifampin [USAN:USP]
- RIFAMPICIN [EP IMPURITY]
- RIFAMPIN [VANDF]
- 3-(4-Methylpiperazinyliminomethyl)-rifamycin SV
- RIFAMPICIN (MART.)
- Stereoisomer of 5,9,17,19,21-Hexahydroxy-23-methoxy-2,4,12,16,18,20,22-he@ptamethyl-8-[N-(4-methyl-1-piperazinyl)formimidoyl]-2,7-(epoxypentadeca[1,11,13]trienimino)naphtho[2,1-b]furan-1,11(2H)-dione 21-acetate
- NCGC00022678-04
- SR-05000002118
- RIFAMPICIN [MART.]
- 13292-46-1
- L-5103 Lepetit
- Rifadin IV NOVAPLUS
- NCGC00022678-05
- (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11- methoxy-3,7,12,14,16,18,22-heptamethyl-26-{(E)-[(4-methylpiperazin-1-yl)imino] methyl}-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1 (28),2,4,9,19,21,25(29),26-octaen-13-yl acetate
- NSC 113926
- DTXCID301244
- 3-(4-Methylpiperazinyliminomethyl)rifamycin SV
- WLN: V1 WQ A&1 E&1 E1UN- AT6N DNTJ D1
- Rifagen
- 5,6,9,17,19,21-Hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-[N-(4-methyl-1-piperazinyl)formimidoyl]-2,7-(epoxypentadeca[1,11,13]trienimino)naphtho[2,1-b]furan-1,11(2H)-dione 21-acetate
- (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-{(E)-[(4-methylpiperazin-1-yl)imino]methyl}-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1(4,7).0(5,28)]triaconta-1(28),1(29),2,4,9,19,21,25,27-nonaen-13-yl acetate
- RIFAMPICIN [IARC]
- Rifampicin, >=97.0% (HPLC)
- Rifampicin, VETRANAL(TM), analytical standard
- RIFAMPIN [USP MONOGRAPH]
- Prestwick2_000525
- HMS2089F12
- RIFAMPICIN [EP MONOGRAPH]
- RIFAMPICIN [WHO-DD]
- RFP
- Rifapiam
- 2,7-(epoxy[1,11,13]pentadecatrienoimino)naphtho[2,1-b]furan-1,11(2H)-dione, 21-(acetyloxy)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-[(E)-[(4-methyl-1-piperazinyl)imino]meth
- Rifinah
- RIFAMATE COMPONENT RIFAMPIN
- Rifampicina (INN-Spanish)
- Rifampin, Pharmaceutical Secondary Standard; Certified Reference Material
- CCRIS 551
- J04AB02
- Rifamycin, 3-(((4-methyl-1-piperazinyl)imino)methyl)-
- RIFAMPICINUM [WHO-IP LATIN]
- 5,6,9,17,19,21-Hexahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-(N-(4-methyl-1-piperazinyl)formimidoyl)-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-1,11(2H)-dione 21-acetate
- L-5103-LEPETIT
- 8-(((4-Methyl-1-piperazinyl)imino)methyl)rifamycin SV
- DRG-0109
- Rifampicin [INN:BAN:JAN]
- HSDB 3181
- (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-8-{(E)-[(4-methylpiperazin-1-yl)imino]methyl}-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl acet
- Rifampicin (JP17/INN)
- (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-((E)-((4-methylpiperazin-1-yl)imino)methyl)-6,23-dioxo-8,30-dioxa-24-azatetracyclo(23.3.1.1(4,7).0(5,28))triaconta-1(28),1(29),2,4,9,19,21,25,27-nonaen-13-yl acetate
- DB01045
- VJT6J7R4TR
- NCGC00022678-06
- Rifampicin & Propolis
- Rifomycin SV, 8-(N-(4-methyl-1-piperazinyl)formidoyl)-
- Piperine & Rifampicin
- EINECS 236-312-0
- Rifampicin, plant cell culture tested, BioReagent, >=97% (HPLC), crystalline
- [pentahydroxy-methoxy-heptamethyl-[(E)-(4-methylpiperazin-1-yl)iminomethyl]-dioxo-[?]yl] acetate
- [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(E)-(4-methylpiperazin-1-yl)iminomethyl]-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
- 3-((4-methylpiperazin-1-yl)iminomethyl)rifamycin
- Rifampicin (Rifampin)
- Rifampicin
- Rifampicin D4
- Rifampicin (JP18/INN)
- 1ST10166
- +Expand
-
- MFCD00151389
- JQXXHWHPUNPDRT-WLSIYKJHSA-N
- 1S/C43H58N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-53H,15-18H2,1-10H3,(H,45,55)/b12-11+,19-14+,22-13-,44-20+/t21-,23+,24+,25+,29-,34-,35+,39+,43-/m0/s1
- O(C(C([H])([H])[H])=O)[C@]1([H])[C@]([H])(C([H])([H])[H])[C@]([H])(C([H])=C([H])O[C@]2(C([H])([H])[H])C(C3C4=C(C(/C(/[H])=N/N5C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C5([H])[H])=C(C(=C4C(=C(C([H])([H])[H])C=3O2)O[H])O[H])N([H])C(C(C([H])([H])[H])=C([H])C([H])=C([H])[C@]([H])(C([H])([H])[H])[C@@]([H])([C@@]([H])(C([H])([H])[H])[C@]([H])([C@@]1([H])C([H])([H])[H])O[H])O[H])=O)O[H])=O)OC([H])([H])[H] |c:18,83,t:79|
Computed Properties
- 822.40500
- 6
- 15
- 5
- 822.405
- 59
- 1620
- 0
- 9
- 0
- 4
- 0
- 1
- 4
- 157
- 0
- 220
Experimental Properties
- 4.34920
- 220.15000
- 8216
- 1.6000 (estimate)
- Soluble in DMSO or methanolSoluble in water, ethyl acetate, chloroform, methanol, tetrahydrofuran and dimethyl sulfoxide.
- 937.4±65.0°C at 760 mmHg
- 188°C(dec.)(lit.)
- 0.0±0.3 mmHg at 25°C
- 561.3±34.3 °C
- chloroform: soluble50mg/mL, clear
- Powder
- It is easily soluble in chloroform, ethyl acetate, methanol and tetrahydrofuran, but almost insoluble in water, acetone and carbon tetrachloride.
- Sensitivity to light, humidity and heat
- 1.7, 7.9(at 25℃)
- 1.1782 (rough estimate)
Rifampicin Security Information
- GHS07
- VJ7000000
- 3
- S26;S36
- S26-S36
- R22; R36/37/38
- Xn
- NONH for all modes of transport
- H302,H315,H319,H335
- P261,P305+P351+P338
- warning
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- 22-36/37/38
- Warning
- LD50 in mice, rats (mg/kg): 885, 1720 orally; 260, 330 i.v.; 640, 550 i.p. (Fürész)
- 8-10-21
- Class Q (sugars, alkaloids, antibiotics, hormones)
Rifampicin Customs Data
- 2941903000
-
China Customs Code:
2941903000
Rifampicin Price
Rifampicin Suppliers
HU BEI HENG SHUO HUA GONG Co., Ltd.
Audited Supplier
(CAS:13292-46-1)
WANG SHUO
13986271535
hengshuochem@163.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier
(CAS:13292-46-1)
TANG WEI
17720532645
t17720532645@163.com
Kono Chem Co.,Ltd
Audited Supplier
(CAS:13292-46-1)
GAO JING LI
13289246953
info@konochemical.com
widely chemical reagent
Audited Supplier
(CAS:13292-46-1)
ZHAO FANG
13385289472
z13385289472@163.com
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier
(CAS:13292-46-1)
CAI JING LI
15377658509
2851686519@qq.com
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
Audited Supplier
(CAS:13292-46-1)
BAI HE
18901607656
3428632096@qq.com
ZHENG ZHOU LI BEN Biotechnology Co., Ltd.
Audited Supplier
(CAS:13292-46-1)
HE LONG FEI
13027610933
57652075@qq.com
Rifampicin Related Literature
-
1. A compatible anode/succinonitrile-based electrolyte interface in all-solid-state Na–CO2 batteries†Yong Lu,Yichao Cai,Qiu Zhang,Luojia Liu,Zhiqiang Niu,Jun Chen Chem. Sci., 2019,10, 4306-4312
-
Maasoumeh Jafarpour,Abdolreza Rezaeifard,Mahboube Ghahramaninezhad,Fahimeh Feizpour Green Chem., 2015,17, 442-452
-
Lingzhi Lu,Ying Liu,Jiayao Fan,Lei Wang,Yue Lin,Dongdong Xu,Zhihui Dai Chem. Commun., 2020,56, 10010-10013
-
Zhan Ye,Ruizhi Li,Qiu Li Food Funct., 2019,10, 2254-2254
-
Sebastian D. Pike,Andrés García-Trenco,Edward R. White,Alice H. M. Leung,Jonathan Weiner,Milo S. P. Shaffer,Charlotte K. Williams Catal. Sci. Technol., 2017,7, 3842-3850
-
Jun Yang,Yan Li,Xin Zhang RSC Adv., 2020,10, 45059-45066
-
Birgitte H. McDonagh,Gurvinder Singh,Sulalit Bandyopadhyay,Sina M. Lystvet,Joseph A. Ryan,Sondre Volden,Eugene Kim RSC Adv., 2015,5, 101101-101109
-
Alexis Laurent,Nieves Espinosa Energy Environ. Sci., 2015,8, 689-701
Recommended suppliers
Amadis Chemical Company Limited
(CAS:13292-46-1)Rifampicin
99%
5g
262.0